Cas no 1806997-09-0 (6-Bromo-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile)

• Product name: 6-Bromo-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1806997-09-0
• MF: C₉H₄BrF₂N₃
• MW: 272.04896736145
• CID: 4860337

6-Bromo-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C9H4BrF2N3/c10-7-3-5(4-14)6(1-2-13)8(15-7)9(11)12/h3,9H,1H2
• InChI Key： WIKULCOXEIVDNZ-UHFFFAOYSA-N
• SMILES： BrC1=CC(C#N)=C(CC#N)C(C(F)F)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 316
• XLogP3: 1.9
• Topological Polar Surface Area: 60.5

Additional information on 6-Bromo-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile

6-Bromo-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile: A Comprehensive Overview

The compound 6-Bromo-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806997-09-0) is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and versatile applications. The structure of this molecule is characterized by a pyridine ring substituted with bromine, cyano, and difluoromethyl groups, along with an acetonitrile group at the 3-position. These substituents confer distinct chemical and physical properties, making it a valuable compound for research and development.

Recent studies have highlighted the importance of pyridine derivatives in the development of advanced materials, particularly in the field of electronics. The presence of electron-withdrawing groups such as bromine and cyano enhances the molecule's electron-deficient nature, which is advantageous for applications in organic semiconductors. For instance, researchers have explored the use of 6-Bromo-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile in the fabrication of thin-film transistors (TFTs), where its high charge carrier mobility and stability under ambient conditions make it a promising candidate.

In addition to its electronic applications, this compound has shown potential in medicinal chemistry. The difluoromethyl group introduces a degree of fluorine substitution, which is known to enhance bioavailability and pharmacokinetic properties in drug molecules. Recent investigations have demonstrated that 6-Bromo-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile exhibits selective inhibitory activity against certain enzymes associated with neurodegenerative diseases. This finding underscores its potential as a lead compound for drug discovery efforts targeting complex biological systems.

The synthesis of 6-Bromo-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the bromination of pyridine derivatives, followed by selective substitution reactions to introduce the cyano and difluoromethyl groups. The final step involves the installation of the acetonitrile group at the 3-position, which requires precise control over reaction conditions to ensure high yields and purity.

From an environmental standpoint, researchers have also examined the degradation pathways of this compound under various conditions. Studies suggest that 6-Bromo-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile undergoes efficient biodegradation in aerobic environments, reducing concerns about its long-term impact on ecosystems. This information is crucial for its safe handling and disposal in industrial settings.

In conclusion, 6-Bromo-4-cyano-2-(difluoromethyl)pyridine-3-acetonitrile (CAS No. 1806997-09-0) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application studies, positions it as a valuable tool for future innovations in materials science, electronics, and medicinal chemistry.